N-(4-bromo-3-methylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H19BrFN3O/c1-13-12-14(6-7-15(13)19)21-18(24)23-10-8-22(9-11-23)17-5-3-2-4-16(17)20/h2-7,12H,8-11H2,1H3,(H,21,24)
• InChI Key: LLXXXIUXWKQREB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)N2CCN(CC2)C3=CC=CC=C3F)Br
• Molecular Formula: C18H19BrFN3O
• Molecular Weight: 392.3 g/mol

Description

N-(4-bromo-3-methylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide, also known as BFF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. BFF belongs to the class of piperazine derivatives, which have been extensively studied for their diverse biological and pharmacological activities.

Scientific Research Applications

PET Radioligand Synthesis

N-(4-bromo-3-methylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide and its derivatives have been explored for potential use as PET (Positron Emission Tomography) radioligands. One study synthesized carbon-11-labeled carboxamide derivatives as potential PET radioligands for imaging dopamine D3 receptors (Gao, Wang, Hutchins, & Zheng, 2008).

Antimicrobial and Antiviral Activities

Research has also been conducted on urea and thiourea derivatives of piperazine, doped with different compounds, to evaluate their antiviral and antimicrobial activities. For example, a study on urea and thiourea derivatives of piperazine doped with febuxostat showed promising antiviral and antimicrobial properties (Reddy et al., 2013).

Synthesis of Novel Derivatives

The chemical synthesis and modification of piperazine derivatives, including N-(4-bromo-3-methylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide, have been a significant area of research. Studies involve synthesizing novel derivatives and evaluating their chemical properties and potential applications in different fields, such as antimicrobial activity (Babu, Srinivasulu, & Kotakadi, 2015).

Drug Synthesis and Evaluation

Some studies focus on synthesizing and evaluating derivatives of piperazine for drug development. For instance, the synthesis of flunarizine, a drug used to treat migraines and epilepsy, involves the use of piperazine derivatives (Shakhmaev, Sunagatullina, & Zorin, 2016).

Discovery of Small Molecule Inhibitors

Piperazine derivatives have been studied for their potential as small molecule inhibitors in various disease models. For example, a study on 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase discovered their significance in disease models (Thalji et al., 2013).

Crystal Structure Analysis

The crystal structure analysis of piperazine derivatives, including N-(4-bromo-3-methylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide, contributes to understanding their chemical properties and potential applications. Studies in this area focus on determining the molecular structure and interactions of these compounds (Gumireddy et al., 2021).